Cas no 1805634-74-5 (Ethyl 4-cyano-3-fluoro-2-(hydroxymethyl)phenylacetate)

Ethyl 4-cyano-3-fluoro-2-(hydroxymethyl)phenylacetate structure

1805634-74-5 structure

Product Name:Ethyl 4-cyano-3-fluoro-2-(hydroxymethyl)phenylacetate

CAS No:1805634-74-5

Molecular Formula:C₁₂H₁₂FNO₃

Molecular Weight:237.226986885071

CID:4796780

Ethyl 4-cyano-3-fluoro-2-(hydroxymethyl)phenylacetate Properties

Names and Identifiers

- Ethyl 4-cyano-3-fluoro-2-(hydroxymethyl)phenylacetate
- InChIKey： UMYKUQFNAKADMC-UHFFFAOYSA-N
- Inchi： 1S/C12H12FNO3/c1-2-17-11(16)5-8-3-4-9(6-14)12(13)10(8)7-15/h3-4,15H,2,5,7H2,1H3
- SMILES： FC1=C(C#N)C=CC(CC(=O)OCC)=C1CO

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Rotatable Bond Count: 5
Heavy Atom Count: 17
Complexity: 312
XLogP3: 1
Topological Polar Surface Area: 70.3

Ethyl 4-cyano-3-fluoro-2-(hydroxymethyl)phenylacetate Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
Alichem	A015023206-250mg	Ethyl 4-cyano-3-fluoro-2-(hydroxymethyl)phenylacetate	1805634-74-5	97%	250mg	475.20 USD

Ethyl 4-cyano-3-fluoro-2-(hydroxymethyl)phenylacetate Related Literature

1. Deciphering the sensing of α-amyrin acetate with hs-DNA: a multipronged biological probe†

Amol A. Shedge,Maryappa C. Sonawale,Shubham V. Pansare,Akshay D. Mahakal,Shyam R. Khairkar,Shraddha Y. Chhatre,Dnyaneshwar K. Kulal,Vishwanath R. Patil RSC Adv., 2022,12, 1238-1243
2. Asymmetric synthesis of CF3-containing tetrahydroquinoline via a thiourea-catalyzed cascade reaction†

Yuanyuan Zhu,Boyu Li,Cui Wang,Zhenghao Dong,Xiaoling Zhong,Kairong Wang,Wenjin Yan Org. Biomol. Chem., 2017,15, 4544-4547
3. Chemical reactions of boron atoms

Chem. Commun. (London), 1968, 258-259
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Contemp. Org. Synth., 1995,2, X027-X030
5. Back cover

New J. Chem., 2009,33, 683-684
6. The influence of spacer composition on thermomechanical properties, crystallinity, and morphology in ionene segmented copolymers†

Nicholas T. Liesen,Meng Wang,Mehrnoosh Taghavimehr,Jae Sang Lee,Reza Montazami,Lisa M. Hall,Matthew D. Green Soft Matter, 2021,17, 5508-5523
7. The measurement of fast reactions of atomic hydrogen

Discuss. Faraday Soc., 1947,2, 132-137
8. Revealing the heterogeneity in neuroblastoma cells via nanopillar-guided subnuclear deformation†

Yongpeng Zeng,Priya Dharshana Ramani,Wenting Zhao Nanoscale, 2022,14, 2617-2627
9. Core–shell hybrid zeolitic imidazolate framework-derived hierarchical carbon for capacitive deionization†

Arramel Arramel,Ping Kwan Johnny Wong,Lei Zhang,Jianzhong Zheng,Wen Zhang,Hao Zhang,Xin Yan,Junwen Qi,Jiansheng Li J. Mater. Chem. A, 2020,8, 14653-14660
10. Tuning triboelectric and energy harvesting properties of dielectric elastomers via dynamic ionic crosslinks†

Runan Zhang,Alan M. Wemyss,Mohamed A. Elbanna,Ellen L. Heeley,Mustafa Arafa,Chris Bowen,Shifeng Wang,Xueyu Geng,Chaoying Wan Mater. Adv., 2022,3, 4213-4226

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl alcohols

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